2-benzyl-6-(4-bromophenyl)pyridazin-3(2H)-one
Description
2-benzyl-6-(4-bromophenyl)pyridazin-3(2H)-one is a chemical compound that belongs to the pyridazinone family. This compound has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.
Scientific Research Applications
Synthesis and Reactions
A series of pyridazinones, including structures related to 2-benzyl-6-(4-bromophenyl)pyridazin-3(2H)-one, have been synthesized and analyzed. The synthesized pyridazinones were then converted into various derivatives, showcasing their versatility in chemical reactions and potential for generating a range of compounds for diverse applications (Alonazy, Al-Hazimi, & Korraa, 2009).
Crystal Structure Analysis
The crystal and molecular structure of closely related pyridazinone compounds has been extensively studied. These studies are crucial for understanding the physical and chemical properties of these compounds, which can influence their potential applications in various scientific fields (Bovio & Locchi, 1972).
Antioxidant Properties
Some pyridazinone derivatives have been studied for their antioxidant properties. This research is significant in exploring the potential use of these compounds in pharmaceuticals or as additives in various products to combat oxidative stress (Akbas et al., 2018).
Antibacterial Activities
Research has been conducted on various heterocyclic compounds derived from pyridazinones for their antibacterial properties. These studies contribute to the search for new antibacterial agents, which is especially crucial in the face of rising antibiotic resistance (El-Hashash et al., 2015).
Anticonvulsant Activity
Pyridazinone derivatives have been synthesized and tested for their anticonvulsant activity. This research highlights the potential of these compounds in the development of new drugs for treating epilepsy and related neurological disorders (Samanta et al., 2011).
Corrosion Inhibition
Pyridazinone derivatives have been evaluated for their effectiveness as corrosion inhibitors. This application is vital in industries where metal corrosion can lead to significant material and financial losses (Mashuga, Olasunkanmi, & Ebenso, 2017).
properties
IUPAC Name |
2-benzyl-6-(4-bromophenyl)pyridazin-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13BrN2O/c18-15-8-6-14(7-9-15)16-10-11-17(21)20(19-16)12-13-4-2-1-3-5-13/h1-11H,12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REDOJYRUPWIIQT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13BrN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-benzyl-6-(4-bromophenyl)pyridazin-3(2H)-one | |
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